Cas no 24691-18-7 (Cyclohexanol,3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel-)

Cyclohexanol,3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel- structure
24691-18-7 structure
Product Name:Cyclohexanol,3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel-
CAS No:24691-18-7
MF:C11H20O2
MW:184.275303840637
CID:266299
PubChem ID:90589
Update Time:2025-04-19

Cyclohexanol,3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel-
    • (1R,5S)-3,3,5-trimethylcyclohexyl acetate
    • (1S,5R)-3,3,5-trimethylcyclohexyl acetate
    • Cyclohexanol, 3,3,5-trimethyl-, acetate, (1R,5S)-rel-
    • Cyclohexanol, 3,3,5-trimethyl-, acetate, trans-
    • Cyclohexanol, 3,3,5-trimethyl-, acetate, trans- (8CI)(9CI)
    • NSC 23487
    • trans-3,3,5-Trimethylcyclohexyl acetate
    • Cyclohexanol, 3,3,5-trimethyl-, 1-acetate, (1R,5S)-rel-
    • NSC-23487
    • EINECS 246-418-9
    • Cyclohexanol,3,5-trimethyl-, acetate, trans-
    • NSC23487
    • 24691-18-7
    • SCHEMBL273014
    • DTXSID401207108
    • [(1R,5S)-3,3,5-Trimethylcyclohexyl]acetate
    • Inchi: 1S/C11H20O2/c1-8-5-10(13-9(2)12)7-11(3,4)6-8/h8,10H,5-7H2,1-4H3/t8-,10-/m1/s1
    • InChI Key: OIVWFAFCHQDCCG-PSASIEDQSA-N
    • SMILES: O(C(C)=O)[C@@H]1C[C@@H](C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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